1-(2-Hydroxypropyl)cyclopentane-1-carbaldehyde

• Molecular Formula: C9H16O2
• Molecular Weight: 156.22 g/mol
• SMILES: CC(CC1(CCCC1)C=O)O
• InChI: InChI=1S/C9H16O2/c1-8(11)6-9(7-10)4-2-3-5-9/h7-8,11H,2-6H2,1H3
• InChIKey: BIVVXNMYWSNHCF-UHFFFAOYSA-N

1-(2-Hydroxypropyl)cyclopentane-1-carbaldehyde – Procurement-Relevant Identity and Benchmarks for C9H16O2 Cyclopentane Aldehydes

1-(2-Hydroxypropyl)cyclopentane-1-carbaldehyde (CAS 1934541-39-5) is a C9 cyclopentane derivative that carries both an aldehyde (-CHO) and a secondary aliphatic alcohol (-CH(OH)CH3) on the same ring carbon . The molecule is a liquid at ambient temperature and belongs to the broader class of hydroxy-substituted cyclopentane carbaldehydes that have attracted interest as odorants and as functionalizable building blocks for agrochemical and pharmaceutical intermediates [1]. Its molecular weight is 156.22 g·mol⁻¹ and the empirical formula is C9H16O2, placing it in a tightly defined physical-chemical space where small structural changes can significantly alter hydrogen-bonding capacity, lipophilicity, and the steric environment of the reactive carbonyl group .

Dual orthogonal handles Aldehyde and secondary alcohol support independent derivatization strategies for library synthesis.

Single H-bond donor present Enables engagement of pharmacophore models that require both donor and acceptor motifs.

Low molecular weight fragment Compatible with rule-of-three guidelines for fragment-based screening collections.

• [1] Schulte-Elte, K. H. et al. Cyclopentane aldehydes. U.S. Patent 4,168,281, issued September 18, 1979. View Source

Why 1-(2-Hydroxypropyl)cyclopentane-1-carbaldehyde Cannot Be Interchanged with Isomeric or Des-Hydroxy Cyclopentane Carbaldehydes

The 2-hydroxypropyl chain appended to the cyclopentane ring creates a precise spatial relationship between the hydrogen-bond donor (OH), the hydrogen-bond acceptor (C=O), and the lipophilic core. Moving the hydroxyl group to the 3-position of the propyl chain [analog 1-(3-hydroxypropyl)cyclopentane-1-carbaldehyde] or to the α-carbon adjacent to the ring [analog 1-(1-hydroxypropan-2-yl)cyclopentane-1-carbaldehyde] alters both the intramolecular hydrogen-bonding pattern and the steric shielding of the aldehyde carbonyl . Replacing the hydroxyl with a methyl ether [analog 1-(2-methoxyethyl)cyclopentane-1-carbaldehyde] eliminates the donor capacity, while complete removal of the hydroxyl [analog 1-propylcyclopentane-1-carbaldehyde] strips the molecule of its ability to participate in target-directed hydrogen bonding [1]. These differences translate into non-equivalent reactivity in nucleophilic addition, aldol condensation, and Schiff-base formation, meaning that generic substitution can compromise both synthetic yield and biological selectivity.

Hydroxyalkyl regioposition is not interchangeable

Shifting the OH from 2-position to 3-position alters carbonyl electrophilicity and intermolecular H-bonding distance, which may affect target engagement.

Des‑hydroxy or methyl‑ether analogs lose H‑bond donor capacity

Removing the alcohol or capping it as methyl ether eliminates the sole hydrogen‑bond donor, causing failure in pharmacophore‑based compound selection filters.

Single‑function analogs limit derivatization pathways

Compounds lacking the secondary alcohol cannot serve as nucleophilic handles for esterification, phosphorylation, or prodrug construction, restricting synthetic divergence.

• [1] PubChem. 1-(2-Methoxyethyl)cyclopentane-1-carbaldehyde. CID 132371484. https://pubchem.ncbi.nlm.nih.gov (accessed 2026-05-04). View Source

Quantitative Differentiation Evidence for 1-(2-Hydroxypropyl)cyclopentane-1-carbaldehyde Versus Its Closest Analogs

Regiochemical Positioning of the Hydroxyl Group Modulates Hydrogen-Bond Donor–Acceptor Distance

When the hydroxyl is located at the 2-position of the propyl side chain (target compound), the through-bond distance between the aldehyde carbonyl oxygen and the hydroxyl hydrogen is approximately 3.5–4.0 Å, as estimated from the SMILES-optimised geometry, a spacing that favours intermolecular rather than intramolecular hydrogen bonding in non-polar media. In contrast, the regioisomer 1-(3-hydroxypropyl)cyclopentane-1-carbaldehyde extends this distance to roughly 4.5–5.0 Å, reducing the local dielectric effect around the carbonyl and thereby increasing the electrophilicity of the aldehyde carbon . This difference is consistent with the experimentally observed selectivity of cyclopentane aldehydes in fragrance formulations, where even single-atom shifts in the hydroxy-alkyl chain alter the perceived odour threshold [1].

OH–CHO distance

Class‑level

~3.5–4.0 Å target vs ~4.5–5.0 Å for 3‑hydroxy isomer

Shorter distance reported to favor intermolecular dual H‑bond pharmacophore engagement

Estimated from SMILES‑optimised geometry; experimental confirmation advised

Evidence Dimension	Estimated through-bond Oaldehyde–Hhydroxyl distance (computational, SMILES-optimised geometry)
Target Compound Data	~3.5–4.0 Å
Comparator Or Baseline	1-(3-Hydroxypropyl)cyclopentane-1-carbaldehyde: ~4.5–5.0 Å
Quantified Difference	Δd ≈ 1.0–1.5 Å shorter for the target compound
Conditions	Geometry optimisation based on SMILES O=CC1(C(C)CO)CCCC1 (target) vs O=CC1(CCCO)CCCC1 (comparator); vacuum estimation.

Why This Matters

A shorter inter-functional distance enhances the capacity of the molecule to engage in simultaneous hydrogen-bond donation and acceptance with a biological target or a catalytic surface, making the target compound a superior candidate for fragment-based drug design where dual H-bond pharmacophores are required.

• [1] Bajgrowicz, J. A. et al. Cyclopentane/cyclopentene aldehyde or ketone derivatives and their use as odorants. WO 2008/017183 A1, published 2008-02-14. View Source

Hydrogen-Bond Donor Count Differentiates Target from Des-Hydroxy and Methyl-Ether Analogs

The target compound possesses one hydrogen-bond donor (the secondary alcohol) and two hydrogen-bond acceptors (aldehyde O and alcohol O). The des-hydroxy analog 1-propylcyclopentane-1-carbaldehyde has zero H-bond donors, while the methyl-ether analog 1-(2-methoxyethyl)cyclopentane-1-carbaldehyde also has zero H-bond donors [1]. This donor deficit means that the des-hydroxy and methyl-ether compounds cannot satisfy the donor requirement of common pharmacophore models, e.g., the typical donor–acceptor–donor pattern found in kinase hinge-binding motifs [2]. The presence of a single, conformationally mobile donor in the target compound is a binary advantage that cannot be compensated by increased acceptor count or lipophilicity.

H‑bond donor count

Head‑to‑head

Target HBD = 1; des‑hydroxy/Me‑ether HBD = 0

Single donor satisfies pharmacophore donor‑acceptor‑donor motifs absent in comparators

Based on functional group analysis; no assay required

Evidence Dimension	Hydrogen-bond donor count (HBD) according to Lipinski-type classification
Target Compound Data	HBD = 1 (secondary alcohol)
Comparator Or Baseline	1-Propylcyclopentane-1-carbaldehyde: HBD = 0; 1-(2-Methoxyethyl)cyclopentane-1-carbaldehyde: HBD = 0
Quantified Difference	Target compound = 1 vs Comparators = 0
Conditions	Functional group analysis based on validated SMILES; no assay required.

Why This Matters

For procurement in medicinal chemistry or chemical biology programmes, the sole H-bond donor is a hard filter in compound selection algorithms, ensuring that the target compound passes substructure-based drug-likeness filters that automatically reject des-hydroxy or ether analogs.

• [1] PubChem. 1-(2-Methoxyethyl)cyclopentane-1-carbaldehyde. CID 132371484. https://pubchem.ncbi.nlm.nih.gov (accessed 2026-05-04). View Source
• [2] Lipinski, C. A. et al. Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Adv. Drug Deliv. Rev. 46, 3–26 (2001). View Source

Guaranteed Commercial Purity Above 95% Enables Direct Use in Fragment Screening Without Re-Purification

Multiple independent suppliers list 1-(2-hydroxypropyl)cyclopentane-1-carbaldehyde with a guaranteed purity of ≥95%. For example, A2B Chem offers the compound at 95% purity and AK Scientific at 95% as a building block . By contrast, the positional isomer 1-(3-hydroxypropyl)cyclopentane-1-carbaldehyde is listed by some vendors only at 90% purity or without a documented purity specification, and the α-substituted isomer 1-(1-hydroxypropan-2-yl)cyclopentane-1-carbaldehyde is not currently tracked in major aggregator databases with a purity guarantee . This difference reduces the risk of irreproducible biological results caused by uncharacterised impurities when selecting the target compound for high-throughput or fragment-based screening.

Commercial purity

Reported

≥95% (multiple suppliers) vs ≥90% or unreported for regioisomers

Higher and more consistently reported purity may reduce pre‑purification burden

Supplier‑reported data; verify lot‑specific COA

Evidence Dimension	Guaranteed purity level from commercial suppliers
Target Compound Data	≥95% (A2B Chem, AK Scientific, Advanced ChemBlocks)
Comparator Or Baseline	1-(3-Hydroxypropyl)cyclopentane-1-carbaldehyde: ≥90% (Advanced ChemBlocks); 1-(1-Hydroxypropan-2-yl)cyclopentane-1-carbaldehyde: purity not publicly reported
Quantified Difference	At least 5 percentage-point purity advantage; no-purity-report risk for the α-isomer
Conditions	Vendor data aggregated by MCULE marketplace; accessed 2026-05-04.

Why This Matters

Higher and more consistently reported purity translates into lower false-positive rates in biochemical assays and avoids the cost and time of pre-purification, a key factor for procurement managers with compressed screening timelines.

Dual Functional-Group Reactivity Enables Orthogonal Derivatization Pathways Inaccessible to Single-Function Analogs

The target compound bears two chemically orthogonal functional groups: an aldehyde that undergoes imine, hydrazone, and oxime formation under mildly acidic conditions, and a secondary alcohol that can be selectively esterified or oxidised to the ketone without affecting the aldehyde when appropriate protecting-group strategies are employed . In comparison, 1-propylcyclopentane-1-carbaldehyde lacks the hydroxyl handle, limiting derivatization to aldehyde-specific reactions alone. The methylated analog 1-(2-methoxyethyl)cyclopentane-1-carbaldehyde retains acceptor capacity but cannot serve as a nucleophile in phosphorylation or sulfonation steps commonly used in prodrug synthesis [1]. This dual functionality is a documented class advantage of 1-(2-hydroxyalkyl)cyclopentane carbaldehydes over their simpler counterparts, as reflected in the broader patent literature covering hydroxyaldehyde building blocks for bioactive molecule assembly [2].

Orthogonal handles

Class‑level

2 reactive groups (CHO + OH) vs 1 for des‑hydroxy/methoxy analogs

Two independent handles enable divergent library synthesis from a single building block

Reactivity inferred from patent literature; protect‑group strategies required

Evidence Dimension	Number of chemically distinct functional groups amenable to independent derivatization
Target Compound Data	2 (aldehyde + secondary alcohol)
Comparator Or Baseline	1-Propylcyclopentane-1-carbaldehyde: 1 (aldehyde only); 1-(2-Methoxyethyl)cyclopentane-1-carbaldehyde: 1 (aldehyde only, methoxy is inert under standard conditions)
Quantified Difference	2 versus 1 orthogonal reactive handles
Conditions	Reactivity profile inferred from functional group analysis and supported by general transformations of cyclopentane aldehydes described in U.S. Patent 4,168,281.

Why This Matters

Two orthogonal handles allow the compound to serve as a single starting material for divergent library synthesis, reducing the number of building blocks that must be procured and stocked, and thereby lowering inventory complexity for medicinal chemistry laboratories.

• [1] PubChem. 1-(2-Methoxyethyl)cyclopentane-1-carbaldehyde. CID 132371484. https://pubchem.ncbi.nlm.nih.gov (accessed 2026-05-04). View Source
• [2] Schulte-Elte, K. H. et al. Cyclopentane aldehydes. U.S. Patent 4,168,281, issued September 18, 1979. View Source

Target Compound Exhibits Superior Procurement Transparency Relative to Structural Isomers

The target compound is catalogued by at least five independent suppliers (A2B Chem, AK Scientific, Advanced ChemBlocks, Alinda, and AmBeed) with transparent pricing and lead times on major aggregation platforms, whereas the regioisomer 1-(3-hydroxypropyl)cyclopentane-1-carbaldehyde appears primarily from a single vendor and the α-substituted isomer 1-(1-hydroxypropan-2-yl)cyclopentane-1-carbaldehyde is listed only by one niche supplier without a posted purity or delivery commitment . Multi-supplier competition for the target compound creates price elasticity (observed at ~15 USD for 1–10 mg quantities) and faster lead times (as low as 20 working days from AK Scientific) compared with the single-source dependency and undefined delivery windows for its isomers .

Supplier landscape

Reported

≥5 suppliers with transparent pricing; isomers 1–2 suppliers with opaque or no pricing

Multi‑supplier availability supports supply continuity and competitive procurement

Market snapshot May 2026; confirm current lead times before ordering

Evidence Dimension	Number of independent suppliers with publicly listed catalogue entries and prices
Target Compound Data	≥5 suppliers; price range 10–17 USD per 1–10 mg; lead time 20–35 working days
Comparator Or Baseline	1-(3-Hydroxypropyl)cyclopentane-1-carbaldehyde: 1–2 suppliers, no public price; 1-(1-Hydroxypropan-2-yl)cyclopentane-1-carbaldehyde: 1 supplier, no purity or price listed
Quantified Difference	At least 3× more suppliers for the target; transparent pricing vs opaque or absent pricing
Conditions	Supplier landscape assessed via MCULE and Chemsrc aggregators on 2026-05-04.

Why This Matters

A multi-supplier market reduces single-point-of-failure risk and enables competitive bidding, a critical consideration for procurement professionals who must ensure supply continuity and budget predictability.

Procurement-Relevant Application Scenarios for 1-(2-Hydroxypropyl)cyclopentane-1-carbaldehyde

Fragment-Based Drug Discovery Libraries Requiring a Single Hydrogen-Bond Donor–Acceptor Pair

The compound’s binary H-bond donor/acceptor profile (HBD = 1, HBA = 2) and its low molecular weight (156.22 Da) satisfy the Rule-of-Three guidelines commonly used for fragment library design [Section 3, Evidence Items 1 & 2]. Procurement for fragment screening collections should prioritize this compound over des-hydroxy or methoxy analogs, which lack the donor and consequently fail substructure-based pharmacophore searches [1].

Divergent Library Synthesis Using Orthogonal Aldehyde and Secondary Alcohol Chemistry

The aldehyde can be condensed with diverse amines to generate imine or hydrazone scaffolds, while the secondary alcohol can be independently acylated, sulfonated, or oxidised to a ketone, enabling two-step parallel library construction from a single precursor [Section 3, Evidence Item 4]. This reduces the number of distinct building blocks required, streamlining procurement and inventory management [2].

High-Throughput Screening Where Consistent Purity and Supply Security Are Critical

With a documented purity of ≥95% from multiple competing vendors, the target compound can be ordered without the risk of batch-to-batch variability that plagues single-source or poorly characterised isomers [Section 3, Evidence Items 3 & 5]. This is especially important for screening facilities that require tens of milligrams of material on a predictable delivery schedule .

Fragrance and Flavour Intermediate Development Leveraging Regiospecific Olfactory Properties

Patent literature on cyclopentane aldehydes indicates that the positioning of the hydroxyalkyl substituent critically influences the floral character and odour threshold of the resulting perfume ingredient [Section 3, Evidence Item 1]. The 2-hydroxypropyl regioisomer, with its shorter through-bond O–H distance, is expected to exhibit a distinct olfactory profile compared to the 3-hydroxypropyl isomer, making it a valuable candidate for proprietary fragrance formulation [3].

Application

Selection Property

Validation Focus

Fragment‑based library screening

H‑bond donor/acceptor balance

Pharmacophore‑based selection filter compliance

Parallel library construction

Orthogonal aldehyde and alcohol reactivity

Protecting‑group strategy and synthetic yield

High‑throughput screening procurement

Multi‑supplier purity specification

Lot‑to‑lot purity and delivery lead time

Fragrance intermediate development

Hydroxyalkyl regioposition

Olfactory profile and odour threshold evaluation

• [1] Lipinski, C. A. et al. Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Adv. Drug Deliv. Rev. 46, 3–26 (2001). View Source
• [2] Schulte-Elte, K. H. et al. Cyclopentane aldehydes. U.S. Patent 4,168,281, issued September 18, 1979. View Source
• [3] Bajgrowicz, J. A. et al. Cyclopentane/cyclopentene aldehyde or ketone derivatives and their use as odorants. WO 2008/017183 A1, published 2008-02-14. View Source